methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate

• IUPAC Name: methyl 5-[2-(naphthalen-1-ylmethyl)morpholin-4-yl]-5-oxopentanoate
• InChI: InChI=1S/C21H25NO4/c1-25-21(24)11-5-10-20(23)22-12-13-26-18(15-22)14-17-8-4-7-16-6-2-3-9-19(16)17/h2-4,6-9,18H,5,10-15H2,1H3
• InChI Key: GPZBIMOZOXFQJX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCC(=O)N1CCOC(C1)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

Methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis.

Mechanism of Action

The mechanism of action of methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate involves the inhibition of various enzymes and proteins involved in the growth and proliferation of cancer cells. It has been found to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell division. It also inhibits the activity of histone deacetylase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
Methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis, which is a process of programmed cell death, in cancer cells. It also inhibits the migration and invasion of cancer cells, which is essential for the metastasis of cancer. Additionally, it has been found to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

Methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate has several advantages and limitations for lab experiments. Its ability to inhibit the growth of cancer cells makes it a promising candidate for the development of anticancer drugs. However, its low solubility in water and poor stability in acidic conditions limit its use in certain experiments. Additionally, its high cost and limited availability make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate. One possible direction is the development of new synthetic methods to improve the yield and purity of the product. Another direction is the study of its potential applications in other fields such as materials science and environmental chemistry. Additionally, the development of new derivatives of this compound with improved properties and efficacy is an area of future research.

Scientific Research Applications

Methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis. It has been found to exhibit significant antitumor, antiviral, and antifungal activities. Its ability to inhibit the growth of cancer cells has made it a promising candidate for the development of anticancer drugs.